1,1'-[(3-Iodopropane-1,1-diyl)disulfonyl]dibenzene

• CAS No.: 89593-84-0
• Molecular Formula: C15H15IO4S2
• Molecular Weight: 450.3 g/mol
• IUPAC Name: [1-(benzenesulfonyl)-3-iodopropyl]sulfonylbenzene
• InChI: InChI=1S/C15H15IO4S2/c16-12-11-15(21(17,18)13-7-3-1-4-8-13)22(19,20)14-9-5-2-6-10-14/h1-10,15H,11-12H2
• InChI Key: KCKDNHDFKWPYOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C(CCI)S(=O)(=O)C2=CC=CC=C2

Description

1,1’-[(3-Iodopropane-1,1-diyl)disulfonyl]dibenzene is a chemical compound characterized by the presence of an iodopropane group and two sulfonyl groups attached to a dibenzene structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-[(3-Iodopropane-1,1-diyl)disulfonyl]dibenzene typically involves the reaction of 3-iodopropane with a dibenzene derivative under specific conditions. One common method includes the use of a molybdenum-aluminum alloy thin film formed on dehydroxylated alumina, which facilitates the adsorption and subsequent reaction of 1,3-diiodopropane .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of catalysts and stabilizers, such as copper, can enhance the reaction process and ensure the stability of the final product .

Chemical Reactions Analysis

Types of Reactions

1,1’-[(3-Iodopropane-1,1-diyl)disulfonyl]dibenzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl groups to thiol groups.

Substitution: The iodopropane group can undergo nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and iodine (I₂) in the presence of a catalyst.

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can react with the iodopropane group under mild conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1,1’-[(3-Iodopropane-1,1-diyl)disulfonyl]dibenzene has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Medicine: Investigated for its potential use in drug development and as a diagnostic tool.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,1’-[(3-Iodopropane-1,1-diyl)disulfonyl]dibenzene involves its interaction with molecular targets through its reactive iodopropane and sulfonyl groups. These interactions can lead to the formation of covalent bonds with proteins or other biomolecules, affecting their function and activity. The pathways involved may include nucleophilic substitution and redox reactions, depending on the specific application and conditions .

Comparison with Similar Compounds

Similar Compounds

1,3-Diiodopropane: A related compound with two iodine atoms, used in similar synthetic applications.

1,1’-[(1-Iodopropane-1,1-diyl)disulfonyl]dibenzene: Another isomer with a different iodine position, which may exhibit different reactivity and properties.

Uniqueness

Its combination of iodopropane and sulfonyl groups allows for versatile chemical modifications and interactions, making it valuable in various research fields .